6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one

• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C19H19N5O2/c1-13-5-3-7-16(9-13)12-26-17-8-4-6-15(10-17)11-20-23-18-14(2)22-24-19(25)21-18/h3-11H,12H2,1-2H3,(H2,21,23,24,25)/b20-11+
• InChI Key: JKNMNRAWJAHBMA-RGVLZGJSSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)COC2=CC=CC(=C2)/C=N/NC3=NC(=O)NN=C3C
• SMILES: CC1=CC(=CC=C1)COC2=CC=CC(=C2)C=NNC3=NC(=O)NN=C3C

Description

6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one, also known as MTMT, is a chemical compound that has been widely studied for its potential use in scientific research. MTMT is a triazine-based compound that has been found to have various biochemical and physiological effects, making it a promising candidate for research in fields such as medicine and pharmacology.

Mechanism of Action

The mechanism of action of 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one has been found to induce DNA damage and activate the p53 pathway, which is involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and activation of the p53 pathway. Additionally, 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one has been found to have antioxidant and anti-inflammatory properties, making it a potential candidate for research in the development of treatments for various diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one in lab experiments is its high yield and purity, which makes it a suitable compound for research applications. However, one of the limitations of using 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one is its potential cytotoxicity, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one. One area of research could involve further investigation into the mechanism of action of 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one, particularly with regard to its effects on the p53 pathway. Additionally, research could focus on the development of more effective and targeted cancer treatments using 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one. Finally, research could explore the potential use of 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one in the treatment of other diseases, such as neurodegenerative disorders and inflammatory diseases.

Synthesis Methods

6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one can be synthesized using a variety of methods, including the reaction of 5-amino-6-methyl-2,4-dihydro-3H-1,2,4-triazin-3-one with 2-[(3-methylphenyl)methoxy]benzaldehyde and hydrazine hydrate. This reaction results in the formation of the hydrazone intermediate, which is then cyclized to form 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one. The synthesis of 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one has been optimized for high yield and purity, making it a suitable compound for research applications.

Scientific Research Applications

6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one has been found to have various scientific research applications, particularly in the fields of medicine and pharmacology. One of the primary uses of 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one is as a potential anti-cancer agent. Studies have shown that 6-methyl-5-[(2E)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-2H-1,2,4-triazin-3-one has cytotoxic effects on various cancer cell lines, making it a promising candidate for further research in the development of cancer treatments.